Cas no 2172257-40-6 (4-(4-methylthiophen-3-yl)methylpyrrolidin-3-ol)

• Product Name: 4-(4-methylthiophen-3-yl)methylpyrrolidin-3-ol
• CAS No: 2172257-40-6
• MF: C₁₀H₁₅NOS
• MW: 197.297201395035
• CID: 5807475
• PubChem ID: 165589167
• Update Time: 2025-06-07

4-(4-methylthiophen-3-yl)methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-(4-methylthiophen-3-yl)methylpyrrolidin-3-ol
• EN300-1624786
• 4-[(4-methylthiophen-3-yl)methyl]pyrrolidin-3-ol
• 2172257-40-6

• Inchi： 1S/C10H15NOS/c1-7-5-13-6-9(7)2-8-3-11-4-10(8)12/h5-6,8,10-12H,2-4H2,1H3
• InChI Key： WLMMUYVAGKYSDW-UHFFFAOYSA-N
• SMILES： S1C=C(C)C(=C1)CC1CNCC1O

Computed Properties

• Exact Mass: 197.08743528g/mol
• Monoisotopic Mass: 197.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 60.5Ų

Additional information on 4-(4-methylthiophen-3-yl)methylpyrrolidin-3-ol

Professional Introduction to 4-(4-methylthiophen-3-yl)methylpyrrolidin-3-ol (CAS No. 2172257-40-6)

4-(4-methylthiophen-3-yl)methylpyrrolidin-3-ol, with the CAS number 2172257-40-6, is a significant compound in the field of pharmaceutical chemistry and drug development. This compound belongs to the class of heterocyclic organic molecules, featuring a pyrrolidinone core structure appended with a thiophene ring. The presence of a methyl group on the thiophene ring and a hydroxymethyl substituent on the pyrrolidine ring contributes to its unique chemical properties and potential biological activities.

The structural features of 4-(4-methylthiophen-3-yl)methylpyrrolidin-3-ol make it an attractive candidate for further investigation in medicinal chemistry. The pyrrolidinone moiety is known for its presence in various bioactive molecules, often serving as a pharmacophore in drug design. The thiophene ring, on the other hand, is widely recognized for its role in enhancing the bioavailability and metabolic stability of pharmaceutical compounds. The combination of these structural elements suggests that this compound may exhibit interesting pharmacological properties.

In recent years, there has been growing interest in the development of novel therapeutic agents that incorporate heterocyclic structures. 4-(4-methylthiophen-3-yl)methylpyrrolidin-3-ol is no exception and has been the subject of several studies aimed at exploring its potential applications in drug discovery. One of the most compelling aspects of this compound is its ability to interact with biological targets in a manner that could lead to the development of new treatments for various diseases.

The chemical synthesis of 4-(4-methylthiophen-3-yl)methylpyrrolidin-3-ol involves multiple steps, each requiring careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of the thiophene derivative, followed by functionalization to introduce the pyrrolidinone ring. Advanced synthetic techniques, such as cross-coupling reactions and catalytic hydrogenation, are often employed to achieve the desired structure efficiently.

The pharmacological evaluation of 4-(4-methylthiophen-3-yl)methylpyrrolidin-3-ol has revealed several promising activities. Initial studies have indicated that this compound may possess anti-inflammatory, analgesic, and even anticancer properties. These findings are particularly intriguing given the increasing demand for multifunctional drugs that can address multiple therapeutic targets simultaneously.

The anti-inflammatory potential of 4-(4-methylthiophen-3-yl)methylpyrrolidin-3-ol has been investigated through both in vitro and in vivo models. Research has shown that this compound can modulate key inflammatory pathways, such as NF-kB and MAPK, which are central to the inflammatory response. By inhibiting these pathways, 4-(4-methylthiophen-3-yl)methylpyrrolidin-3-ol may offer a new approach to treating chronic inflammatory diseases.

In addition to its anti-inflammatory properties, 4-(4-methylthiophen-3-yl)methylpyrrolidin-3-ol has also demonstrated analgesic effects. Studies have shown that this compound can effectively reduce pain hypersensitivity in animal models, suggesting its potential as a novel pain reliever. The mechanism behind its analgesic activity is thought to involve interactions with opioid receptors and other pain-related signaling pathways.

The anticancer potential of 4-(4-methylthiophen-3-yl)methylpyrrolidin-3-ol is another area of active investigation. Preliminary studies have indicated that this compound can induce apoptosis in cancer cells by disrupting critical cellular processes such as DNA replication and cell cycle progression. These findings are particularly exciting given the increasing resistance of cancer cells to conventional chemotherapeutic agents.

The development of new drug candidates often involves extensive computational modeling and molecular docking studies to predict their interactions with biological targets. In the case of 4-(4-methylthiophen-3-ylmethylpyrrolidin)-3iol, computational studies have been used to identify potential binding sites on target proteins and optimize its structure for improved efficacy. These virtual screening approaches have significantly accelerated the drug discovery process and have helped identify promising candidates for further experimental validation.

The future prospects for 4-(4-methylthiophen)-3-ylmethy-pyrrolidin)-3iol are bright, with ongoing research aimed at elucidating its full pharmacological profile and exploring new therapeutic applications. As our understanding of biological systems continues to grow, it is likely that compounds like this will play an increasingly important role in the treatment of various diseases.